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Compound of Interest

Compound Name: 4-(tert-Butyl)cyclohexanone-d9

Cat. No.: B12414553 Get Quote

An In-Depth Technical Guide to 4-(tert-Butyl)cyclohexanone-d9

This guide provides detailed information on the molecular properties of 4-(tert-
Butyl)cyclohexanone-d9, a deuterated isotopologue of 4-(tert-Butyl)cyclohexanone. This

compound is of significant interest to researchers and professionals in drug development and

metabolic studies.

Core Molecular Data
The fundamental molecular characteristics of 4-(tert-Butyl)cyclohexanone-d9 are

summarized in the table below. This data is essential for accurate experimental design and

analysis in mass spectrometry and other sensitive analytical techniques.

Property Value

Molecular Formula C₁₀H₉D₉O[1][2]

Molecular Weight 163.31 g/mol [2]

Isotopic Labeling and Structure
4-(tert-Butyl)cyclohexanone-d9 is a synthetic derivative of 4-(tert-Butyl)cyclohexanone where

nine hydrogen atoms have been replaced with deuterium. This isotopic substitution is crucial

for its application as an internal standard in quantitative analyses.
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Logical Relationship of 4-(tert-Butyl)cyclohexanone-d9

Compound Identity Chemical Properties

4-(tert-Butyl)cyclohexanone-d9 Formula: C10H9D9Odetermines MW: 163.31calculates to

Click to download full resolution via product page

Caption: Logical flow from compound name to its molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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